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Compound of Interest

Compound Name: Repotrectinib

Cat. No.: B610555

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides essential safety and logistical guidance for the handling of
Repotrectinib, a potent tyrosine kinase inhibitor. Adherence to these protocols is critical to
ensure the safety of all personnel involved in the research and development process. This
guide will serve as a preferred resource for laboratory safety and chemical handling, offering
procedural, step-by-step instructions.

Hazard Identification and Classification

Repotrectinib is classified with the following hazards according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS)[1]:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].
o Skin Corrosion/Irritation (Category 2): Causes skin irritation[1].
e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation[1].

» Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation[1].

Personal Protective Equipment (PPE) Requirements
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Based on the potential hazards, the following PPE is mandatory when handling Repotrectinib.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact and

subsequent irritation[1].

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for
operations with a high splash

potential.

To protect against eye irritation

from dust or splashes[1].

Skin and Body Protection

Laboratory coat. Additional
protective clothing may be
necessary based on the scale

of handling.

To prevent contamination of

personal clothing and skin[1].

Respiratory Protection

Use only in a well-ventilated
area. For operations that may
generate dust or aerosols, a
NIOSH-approved respirator is

required.

To prevent respiratory tract

irritation[1].

Safe Handling and Operational Plan

A clear, logical workflow is essential for minimizing exposure risk. The following diagram

outlines the key steps for safely handling Repotrectinib in a laboratory setting.
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Caption: Workflow for Safe Handling of Repotrectinib.
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Emergency Procedures: First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route

First Aid Protocol

If Swallowed

Rinse mouth with water. Do NOT induce
vomiting. Call a physician or poison control

center immediately[1].

In Case of Skin Contact

Immediately wash off with soap and plenty of
water. If skin irritation persists, consult a
physician. Take off contaminated clothing and

wash it before reuse[1].

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention[1].

If Inhaled

Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician[1].

Disposal Plan

All waste materials contaminated with Repotrectinib must be disposed of in accordance with

local, state, and federal regulations. Contact a licensed professional waste disposal service to

dispose of this material[1].

Signaling Pathway of Repotrectinib

Repotrectinib is a tyrosine kinase inhibitor that targets ROS1 and TRK fusion proteins, which

are key drivers in certain cancers. Understanding this pathway is crucial for researchers.
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Caption: Repotrectinib's Mechanism of Action.

By adhering to these safety protocols and understanding the mechanism of action of
Repotrectinib, researchers can mitigate risks and foster a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Personal Protective Equipment for Handling Repotrectinib]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b610555#personal-protective-
equipment-for-handling-repotrectinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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